![molecular formula C19H18N2O4S B2380162 Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate CAS No. 941917-21-1](/img/structure/B2380162.png)
Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
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Description
Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate, also known as MMBTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMBTA belongs to the class of benzothiazole derivatives and has been extensively studied for its biological and pharmacological activities.
Scientific Research Applications
- Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been investigated for its antioxidant potential. Researchers have assessed its total antioxidant activity, free radical scavenging ability, and metal chelating properties . These properties are crucial in combating oxidative stress and protecting cells from damage.
- In vitro studies have evaluated the antibacterial efficacy of this compound against both gram-positive and gram-negative bacteria. By comparing it with control drugs, researchers have identified its potential as an antibacterial agent . Understanding its mechanism of action and specific bacterial targets is essential for further development.
- Benzothiazole derivatives, including Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate, are promising candidates for drug discovery. Their diverse biological activities make them attractive for designing novel therapeutic agents . Researchers explore their potential in treating various diseases, such as cancer, inflammation, and infections.
- Amides, like the one , find applications beyond medicine. They are used in industrial sectors such as plastics, rubber, paper, and agriculture . Investigating their role in these contexts can lead to innovative solutions and improved materials.
- Amides are prevalent in natural products, proteins, and commercial drugs. Exploring the biological relevance of this compound—whether as a signaling molecule, enzyme inhibitor, or structural component—can reveal novel insights . Researchers investigate its interactions with biological macromolecules.
Antioxidant Activity
Antibacterial Properties
Drug Discovery
Industrial Applications
Biological Relevance
properties
IUPAC Name |
methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S/c1-12-7-8-15-16(9-12)26-19(21(15)11-17(22)25-3)20-18(23)13-5-4-6-14(10-13)24-2/h4-10H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLQMTMSHHVQDNH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)OC)S2)CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[2-(3-methoxybenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate |
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